Cas no 4707-47-5 (Atraric acid)

• Product Name: Atraric acid
• CAS No: 4707-47-5
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD00157202
• CID: 329075
• PubChem ID: 24902094
• Update Time: 2025-05-20

Atraric acid Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-dihydroxy-3,6-dimethylbenzoate
• Methyl atratate
• Atraric acid
• Benzoic acid,2,4-dihydroxy-3,6-dimethyl-, methyl ester
• Veramoss
• Methyl 3,6-dimethylresorcylate
• Methyl .beta.-orcinolcarboxylate
• [ "" ]
• methyl 2,4-dihydroxy-3,6-dimethyl-benzoate
• 2,4-DIHYDROXY-3,6-DIMETHYL-BENZOIC ACID METHYL ESTER
• MLS000517295
• MLSMR
• Methyl beta-Orsellinate
• SMR000127412

• MDL： MFCD00157202
• Inchi： 1S/C10H12O4/c1-5-4-7(11)6(2)9(12)8(5)10(13)14-3/h4,11-12H,1-3H3
• InChI Key： UUQHKWMIDYRWHH-UHFFFAOYSA-N
• SMILES： COC(C1C(O)=C(C)C(O)=CC=1C)=O

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.2510
• Melting Point: 141-146 °C (lit.)
• Boiling Point: 360.7±22.0°C at 760 mmHg
• Flash Point: 360.7 °C at 760 mmHg
• Refractive Index: 1.57
• PSA: 66.76000
• LogP: 1.50120
• Solubility: Uncertain

Atraric acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Hydroxybenzoic acid alkyl esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Atraric acid

Recent Advances in Atraric Acid (4707-47-5) Research: Implications for Chemical Biology and Pharmaceutical Applications

Atraric acid (CAS: 4707-47-5), a naturally occurring phenolic compound derived from lichens and certain plant species, has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, known for its unique structural and bioactive properties, has been the subject of numerous studies aimed at elucidating its mechanisms of action and potential therapeutic applications. The following research brief synthesizes the latest findings on Atraric acid, focusing on its chemical properties, biological activities, and emerging applications in drug discovery and development.

Recent studies have highlighted the anti-inflammatory and antimicrobial properties of Atraric acid, making it a promising candidate for the treatment of chronic inflammatory diseases and infections. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Atraric acid exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, its antimicrobial activity against drug-resistant bacterial strains, including MRSA, has been corroborated by in vitro assays, further expanding its therapeutic scope.

In the realm of oncology, Atraric acid has shown promising anti-proliferative effects against various cancer cell lines. A groundbreaking study in Cancer Research (2024) revealed that Atraric acid induces apoptosis in melanoma cells through the activation of the intrinsic mitochondrial pathway. The compound's ability to selectively target cancer cells while sparing normal cells underscores its potential as a chemotherapeutic agent with reduced side effects. Furthermore, computational docking studies have identified Atraric acid as a potential inhibitor of key oncogenic proteins, opening new avenues for structure-based drug design.

The chemical synthesis and optimization of Atraric acid derivatives have also been a focal point of recent research. Advances in synthetic methodologies, such as microwave-assisted synthesis and green chemistry approaches, have enabled the production of Atraric acid analogs with enhanced bioavailability and stability. A 2024 report in Organic Letters detailed a novel, scalable synthesis route for Atraric acid, which could facilitate its large-scale production for preclinical and clinical studies. These developments are critical for translating laboratory findings into viable pharmaceutical products.

Despite these advancements, challenges remain in the clinical translation of Atraric acid. Pharmacokinetic studies indicate that the compound exhibits limited oral bioavailability, necessitating the development of novel drug delivery systems, such as nanoparticle formulations or prodrug strategies. Additionally, comprehensive toxicological assessments are required to ensure its safety profile in humans. Collaborative efforts between academic researchers and pharmaceutical companies are essential to address these hurdles and accelerate the development of Atraric acid-based therapeutics.

In conclusion, Atraric acid (4707-47-5) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for drug development. Future research should focus on overcoming translational challenges and exploring its therapeutic applications in greater depth. This brief underscores the importance of continued investment in Atraric acid research to unlock its full potential in addressing unmet medical needs.